2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide

• Molecular Formula: C26H17N3O2
• Molecular Weight: 403.4 g/mol
• IUPAC Name: (3aS,4S,9R,9aR)-1,3-dioxo-4,9-diphenyl-4,9-dihydrobenzo[f]isoindole-3a,9a-dicarbonitrile
• InChI: InChI=1S/C26H17N3O2/c27-15-25-21(17-9-3-1-4-10-17)19-13-7-8-14-20(19)22(18-11-5-2-6-12-18)26(25,16-28)24(31)29-23(25)30/h1-14,21-22H,(H,29,30,31)/t21-,22+,25+,26-
• InChI Key: RLTLEZBKIDJKJQ-CEWHCAETSA-N
• Isomeric SMILES: C1=CC=C(C=C1)[C@@H]2C3=CC=CC=C3[C@@H]([C@]4([C@@]2(C(=O)NC4=O)C#N)C#N)C5=CC=CC=C5
• Canonical SMILES: C1=CC=C(C=C1)C2C3=CC=CC=C3C(C4(C2(C(=O)NC4=O)C#N)C#N)C5=CC=CC=C5

Description

2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide is a complex organic compound with the molecular formula C26H17N3O2. It is characterized by its unique structure, which includes two cyano groups and a naphthalenedicarboximide core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure the compound meets the required specifications for research and application .

Chemical Reactions Analysis

Types of Reactions

2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives of the compound.

Substitution: The cyano groups and other functional groups in the compound can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols. Substitution reactions can lead to a wide range of derivatives with different functional groups .

Scientific Research Applications

2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide
• This compound derivatives
• Other naphthalenedicarboximide compounds

Uniqueness

What sets this compound apart from similar compounds is its specific structural features, such as the presence of two cyano groups and the naphthalenedicarboximide core.